Cas no 923288-55-5 (Benzoic acid, 3-nitro-4,5-bis(phenylmethoxy)-)
Benzoic acid, 3-nitro-4,5-bis(phenylmethoxy)-, is a nitro-substituted benzoic acid derivative featuring phenylmethoxy groups at the 4 and 5 positions. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of more complex molecules, particularly in pharmaceutical and agrochemical research. The presence of electron-withdrawing (nitro) and electron-donating (phenylmethoxy) groups on the aromatic ring offers versatility in further functionalization. Its well-defined structure and reactivity make it suitable for applications in selective derivatization or as a building block in heterocyclic synthesis. The compound is typically handled under standard laboratory conditions, with attention to stability and compatibility in reaction systems.
923288-55-5 structure
Product Name:Benzoic acid, 3-nitro-4,5-bis(phenylmethoxy)-
CAS No:923288-55-5
MF:C21H17NO6
MW:379.362786054611
MDL:MFCD30585735
CID:737679
PubChem ID:46201925
Update Time:2025-10-29
Benzoic acid, 3-nitro-4,5-bis(phenylmethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-nitro-4,5-bis(phenylmethoxy)-
- 3-nitro-4,5-bis(phenylmethoxy)benzoic acid
- 3,4-bis(benzyloxy)-5-nitrobenzoic acid
- SCHEMBL1447206
- 923288-55-5
- 3,4-dibenzyloxy-5-nitrobenzoic acid
- 3,4-bis(benzyloxy)-5-nitrobenzoicacid
- DTXSID00673076
- OAMQLXQTSMBAGG-UHFFFAOYSA-N
-
- MDL: MFCD30585735
- Inchi: 1S/C21H17NO6/c23-21(24)17-11-18(22(25)26)20(28-14-16-9-5-2-6-10-16)19(12-17)27-13-15-7-3-1-4-8-15/h1-12H,13-14H2,(H,23,24)
- InChI Key: OAMQLXQTSMBAGG-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C1=C(C=C(C(=O)O)C=C1OCC1C=CC=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 379.106
- Monoisotopic Mass: 379.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 510
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 102A^2
- XLogP3: 4.2
Benzoic acid, 3-nitro-4,5-bis(phenylmethoxy)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD709728-1g |
3,4-Bis(benzyloxy)-5-nitrobenzoic acid |
923288-55-5 | 97% | 1g |
¥2611.0 | 2024-04-17 | |
| AstaTech | C16724-0.25/G |
3,4-BIS(BENZYLOXY)-5-NITROBENZOIC ACID |
923288-55-5 | 97% | 0.25g |
$181 | 2023-09-19 | |
| AstaTech | C16724-1/G |
3,4-BIS(BENZYLOXY)-5-NITROBENZOIC ACID |
923288-55-5 | 97% | 1g |
$454 | 2023-09-19 | |
| AstaTech | C16724-5/G |
3,4-BIS(BENZYLOXY)-5-NITROBENZOIC ACID |
923288-55-5 | 97% | 5g |
$1363 | 2023-09-19 | |
| Ambeed | A494150-1g |
3,4-Bis(benzyloxy)-5-nitrobenzoic acid |
923288-55-5 | 97% | 1g |
$590.0 | 2025-04-15 | |
| Ambeed | A494150-250mg |
3,4-Bis(benzyloxy)-5-nitrobenzoic acid |
923288-55-5 | 97% | 250mg |
$235.0 | 2025-04-15 | |
| Ambeed | A494150-5g |
3,4-Bis(benzyloxy)-5-nitrobenzoic acid |
923288-55-5 | 97% | 5g |
$1772.0 | 2025-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1749187-1g |
3,4-Bis(benzyloxy)-5-nitrobenzoic acid |
923288-55-5 | 98% | 1g |
¥3192.00 | 2024-04-25 | |
| Crysdot LLC | CD12006466-1g |
3,4-Bis(benzyloxy)-5-nitrobenzoic acid |
923288-55-5 | 97% | 1g |
$376 | 2024-07-18 | |
| Crysdot LLC | CD12006466-5g |
3,4-Bis(benzyloxy)-5-nitrobenzoic acid |
923288-55-5 | 97% | 5g |
$982 | 2024-07-18 |
Benzoic acid, 3-nitro-4,5-bis(phenylmethoxy)- Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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